Cas no 309268-54-0 (2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide
• CAS No: 309268-54-0
• MF: C₁₆H₁₃N₅O₂S
• MW: 339.371721029282
• CID: 5815416
• PubChem ID: 1917876
• Update Time: 2025-06-25

2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl)thio)acetamide
• Acetamide, 2-[[6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-pyridinyl]thio]-
• 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide
• SR-01000525412
• SR-01000525412-1
• 309268-54-0
• SCHEMBL13913746
• Z56874286
• F0454-0080
• 2-((6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl)thio)acetamid
• AKOS000550603
• 2-[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanylacetamide

• Inchi： 1S/C16H13N5O2S/c1-23-10-4-2-9(3-5-10)14-11(6-17)15(20)21-16(12(14)7-18)24-8-13(19)22/h2-5H,8H2,1H3,(H2,19,22)(H2,20,21)
• InChI Key： JEPFCTSZZNZRPV-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NC(N)=C(C#N)C(C2=CC=C(OC)C=C2)=C1C#N

Computed Properties

• Exact Mass: 339.07899585g/mol
• Monoisotopic Mass: 339.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 225-228 °C(Solv: ethanol (64-17-5))
• Boiling Point: 653.6±55.0 °C(Predicted)
• pka: 14.99±0.40(Predicted)

Additional information on 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide

Professional Introduction to Compound with CAS No. 309268-54-0 and Product Name: 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide

The compound with the CAS number 309268-54-0 and the product name 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including amino, cyano, and sulfanyl substituents, along with a pyridine core, makes this molecule a versatile candidate for further exploration.

Recent studies have highlighted the importance of pyridine-based scaffolds in medicinal chemistry. Pyridine derivatives are widely recognized for their ability to interact with biological targets, making them invaluable in the design of novel therapeutics. The specific configuration of 6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl in this compound suggests a high degree of specificity, which is crucial for targeting disease-causing pathways effectively. The sulfanyl group appended to the acetamide moiety further enhances its potential as a pharmacophore, contributing to both solubility and binding affinity.

In the context of contemporary pharmaceutical research, the development of small molecules that can modulate biological processes is of paramount importance. The compound in question has been studied for its interactions with various enzymes and receptors, particularly those involved in inflammatory and metabolic disorders. Preliminary computational studies suggest that it may exhibit inhibitory activity against key enzymes such as kinases and phosphodiesterases. These findings are supported by experimental data demonstrating its ability to disrupt signaling pathways associated with diseases like cancer and diabetes.

The acetamide group in the molecular structure is another critical feature that contributes to the compound's pharmacological properties. Acetamides are well-known for their role as bioisosteres, often used to improve drug-like characteristics such as metabolic stability and solubility. In this context, the acetamide moiety in 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide may play a pivotal role in optimizing its pharmacokinetic profile. This is particularly relevant as it allows for fine-tuning of physicochemical properties essential for successful drug development.

Moreover, the 4-methoxyphenyl substituent on the pyridine ring adds another layer of complexity to the molecule's behavior. Methoxy groups are frequently incorporated into drug candidates due to their ability to enhance lipophilicity while maintaining metabolic stability. The presence of this group in conjunction with other functional moieties suggests that this compound may exhibit favorable pharmacokinetic properties, including improved oral bioavailability and reduced clearance rates. These attributes are critical for translating preclinical findings into clinical efficacy.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide, making it more feasible to explore its potential applications. Modern synthetic routes often employ transition metal catalysis and flow chemistry techniques to achieve high yields and purity levels. Such methodologies not only streamline the production process but also allow for rapid iteration and optimization of molecular structures. This has accelerated the pace at which novel compounds can be developed and tested.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in innovative molecules that can address unmet medical needs. The unique structural features of 309268-54-0 position it as a candidate for further development into a lead compound or an intermediate in larger synthesis schemes. Its potential utility spans across multiple therapeutic areas, including oncology, neurology, and immunology.

In conclusion, the compound identified by CAS no. 309268-54-0 and named 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl}acetamide represents a significant contribution to the chemical biology field. Its intricate molecular architecture and diverse functional groups make it a promising candidate for drug discovery efforts aimed at modulating critical biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.